ethyl 2-[9-(4-ethoxyphenyl)-1-methyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate

• IUPAC Name: ethyl 2-[9-(4-ethoxyphenyl)-1-methyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate
• InChI: InChI=1S/C21H25N5O5/c1-4-30-15-9-7-14(8-10-15)24-11-6-12-25-17-18(22-20(24)25)23(3)21(29)26(19(17)28)13-16(27)31-5-2/h7-10H,4-6,11-13H2,1-3H3
• InChI Key: LEEMUBCAPKGXRK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CCCN3C2=NC4=C3C(=O)N(C(=O)N4C)CC(=O)OCC
• Molecular Formula: C21H25N5O5
• Molecular Weight: 427.5 g/mol
• CAS No.: 844456-10-6

Description

Ethyl 2-[9-(4-ethoxyphenyl)-1-methyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate is a useful research compound. Its molecular formula is C21H25N5O5 and its molecular weight is 427.461. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactions

• Synthesis of Thiazoles and Fused Derivatives : Research has explored the synthesis of thiazoles and their derivatives, emphasizing antimicrobial activities. The study involved reactions with acetophenone and various aromatic aldehydes to create ethoxy carbonyl methylene thiazol-4-one derivatives, showcasing their potential in generating compounds with significant antimicrobial properties (Wardkhan et al., 2008).
• Catalyzed Synthesis of Pyrrole Derivatives : Another research avenue includes the triphenylphosphine-catalyzed synthesis of dimethyl 1-aryl-4-ethoxy-5-oxo-4,5-dihydro-1H-pyrrole-2,3-dicarboxylates, highlighting complex reactions that yield significant results in the presence of triphenylphosphine (Yavari et al., 2002).

Potential Biological Activities

• Anti-inflammatory and Analgesic Activities : Pyrimidine derivatives have been synthesized and evaluated for their anti-inflammatory and analgesic activities. Certain compounds showed promising results, indicating the potential for further exploration in drug development (Sondhi et al., 2009).
• Synthesis for Antimicrobial Agents : Using citrazinic acid as a starting material, a series of pyridines, pyrimidinones, oxazinones, and their derivatives were synthesized. These compounds exhibited good antibacterial and antifungal activities, comparable to known reference drugs, thereby underscoring their potential as antimicrobial agents (Hossan et al., 2012).

Anticancer and Anti-5-lipoxygenase Agents

• Novel Pyrazolopyrimidines Derivatives : Research into pyrazolopyrimidines derivatives for anticancer and anti-5-lipoxygenase activities showed that certain compounds have notable cytotoxic activities against cancer cell lines and can inhibit 5-lipoxygenase, indicating their potential in cancer therapy and inflammation treatment (Rahmouni et al., 2016).